Cas no 34974-00-0 (4-pyridin-2-ylbutan-1-amine)

• Product Name: 4-pyridin-2-ylbutan-1-amine
• CAS No: 34974-00-0
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 1085163
• PubChem ID: 13511083
• Update Time: 2025-06-08

4-pyridin-2-ylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-2-yl)butan-1-amine
• (4-pyridin-2-ylbutyl)amine(SALTDATA: FREE)
• 4-pyridin-2-ylbutan-1-amine
• 2-Pyridinebutanamine
• 3-pyridinebutanamine
• 4-(2-PYRIDYL)-1-BUTANAMINE
• BS-37745
• (4-pyridin-2-ylbutyl)amine
• DB-263258
• EN300-1847888
• 2-PYRIDINEBUTANEAMINE
• 2-(4-aminobutyl)pyridine
• STK695263
• AKOS005606718
• Aminobutylpyridin
• 4-(2-Pyridinyl)-1-butanamine
• 4-PYRIDIN-2-YL-BUTYLAMINE
• 34974-00-0
• SCHEMBL2927192
• STIOUOHCWDHSJY-UHFFFAOYSA-N
• 2-pyridine butanamine
• CS-0266474
• DTXSID60542618
• MFCD07785855

• MDL： MFCD07785855
• Inchi： 1S/C9H14N2/c10-7-3-1-5-9-6-2-4-8-11-9/h2,4,6,8H,1,3,5,7,10H2
• InChI Key： STIOUOHCWDHSJY-UHFFFAOYSA-N
• SMILES： NCCCCC1C=CC=CN=1

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 257.6±23.0 °C at 760 mmHg
• Flash Point: 130.2±9.7 °C
• PSA: 38.91000
• LogP: 2.06330
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-pyridin-2-ylbutan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-pyridin-2-ylbutan-1-amine

4-Pyridin-2-ylbutan-1-amine (CAS No. 34974-00-0): An Overview of Its Properties, Applications, and Recent Research

4-Pyridin-2-ylbutan-1-amine (CAS No. 34974-00-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(4-aminobutyl)pyridine, is characterized by its unique structure, which combines a pyridine ring with a butylamine moiety. This combination endows the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 4-pyridin-2-ylbutan-1-amine consists of a pyridine ring attached to a butylamine chain. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is known for its electron-withdrawing properties and basicity. The butylamine chain, on the other hand, provides additional functionality and flexibility to the molecule. The combination of these structural elements results in a compound with both aromatic and aliphatic characteristics.

In terms of physical properties, 4-pyridin-2-ylbutan-1-amine is typically a colorless to pale yellow liquid at room temperature. It has a characteristic amine odor and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's solubility in water is moderate, which can be advantageous for certain applications in aqueous environments.

The chemical reactivity of 4-pyridin-2-ylbutan-1-amine is influenced by its functional groups. The primary amine group can participate in various reactions such as acylation, alkylation, and condensation reactions. The pyridine ring can undergo electrophilic substitution reactions, making the compound useful as an intermediate in the synthesis of more complex molecules. Additionally, the presence of both the amine and pyridine functionalities allows for the formation of hydrogen bonds, which can be important for interactions with biological targets.

In the context of medicinal chemistry, 4-pyridin-2-ylbutan-1-amine has been explored for its potential therapeutic applications. Recent studies have investigated its role as a ligand for various receptors and enzymes. For instance, research has shown that this compound can interact with nicotinic acetylcholine receptors (nAChRs), which are involved in neurotransmission and have been implicated in several neurological disorders such as Alzheimer's disease and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 4-pyridin-2-ylbutan-1-amine derivatives as selective agonists for specific nAChR subtypes. These derivatives were found to exhibit improved potency and selectivity compared to existing ligands, suggesting their potential as lead compounds for drug development. The ability to modulate nAChR activity could have significant implications for treating cognitive disorders and other neurological conditions.

Beyond its interactions with nAChRs, 4-pyridin-2-ylbutan-1-amine has also been studied for its effects on other biological targets. For example, research has shown that this compound can inhibit certain enzymes involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 4-pyridin-2-ylbutan-1-amine-based inhibitors effectively reduced the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins associated with inflammation.

The anti-inflammatory properties of 4-pyridin-2-ylbutan-1-amine-derived compounds make them promising candidates for the development of new anti-inflammatory drugs. These compounds could potentially offer an alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are known to have side effects such as gastrointestinal irritation.

In addition to its therapeutic potential, 4-pyridin-2-ylbutan-1-amine has found applications in other areas of chemistry and biology. For instance, it has been used as a building block in the synthesis of metal complexes with interesting catalytic properties. Research published in Inorganic Chemistry Communications reported that complexes formed from 4-pyridin-2-ylbutan-1-amine exhibited high catalytic activity in various organic transformations, including hydrogenation and oxidation reactions.

The versatility of 4-pyridin-2-ylbutan-1-amine extends to its use as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals makes it useful for designing catalysts with tailored properties. These complexes have been explored for their potential applications in homogeneous catalysis and materials science.

In conclusion, 4-pyridin-2-yldutan-l-lamine (CAS No. 34974–00–0) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, highlighting its significance in modern scientific endeavors.